Cas no 2195390-17-9 (2-(Cyclohexatrienyl)aniline;2-(2-dicyclohexylphosphanylphenyl)-N,N-dimethylaniline;palladium;chloride)

• Product Name: 2-(Cyclohexatrienyl)aniline;2-(2-dicyclohexylphosphanylphenyl)-N,N-dimethylaniline;palladium;chloride
• CAS No: 2195390-17-9
• MF: C₃₈H₄₆ClN₂PPd
• MW: 703.632008075714
• CID: 4730570
• PubChem ID: 117065440
• Update Time: 2024-11-07

2-(Cyclohexatrienyl)aniline;2-(2-dicyclohexylphosphanylphenyl)-N,N-dimethylaniline;palladium;chloride Chemical and Physical Properties

Names and Identifiers

• 2-Dicyclohexylphosphino-2-(N,N-dimethylamino)biphenyl(2 inverted exclamation marka-amino-1,1 inverted exclamation marka-biphenyl-2-yl) palladium(II)
• 2-(Cyclohexatrienyl)aniline;2-(2-dicyclohexylphosphanylphenyl)-N,N-dimethylaniline;palladium;chlorid
• DavePhos Palladacycle Gen.2
• DavePhos Pd G2, AldrichCPR
• 2195390-17-9
• MFCD27978421
• F88795
• DAVEPHOS G2 PALLADACYCLE
• 2-(Cyclohexatrienyl)aniline;2-(2-dicyclohexylphosphanylphenyl)-N,N-dimethylaniline;palladium;chloride

• Inchi： 1S/C26H36NP.C12H10N.ClH.Pd/c1-27(2)25-19-11-9-17-23(25)24-18-10-12-20-26(24)28(21-13-5-3-6-14-21)22-15-7-4-8-16-22;13-12-9-5-4-8-11(12)10-6-2-1-3-7-10;;/h9-12,17-22H,3-8,13-16H2,1-2H3;1-6,8-9H,13H2;1H;/p-1
• InChI Key： YEIIUESTTLFWDU-UHFFFAOYSA-M
• SMILES： [Pd].[Cl-].P(C1=CC=CC=C1C1C=CC=CC=1N(C)C)(C1CCCCC1)C1CCCCC1.NC1C=CC=CC=1C1[C]=CC=CC=1 |^1:38|

Computed Properties

• Exact Mass: 702.21219g/mol
• Monoisotopic Mass: 702.21219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 43
• Rotatable Bond Count: 6
• Complexity: 589
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3